N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-chlorobenzoyl)-N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H20Cl2N2O3/c1-27-18-7-6-14(12-17(18)22)23-19(25)13-8-10-24(11-9-13)20(26)15-4-2-3-5-16(15)21/h2-7,12-13H,8-11H2,1H3,(H,23,25)
• InChI Key: RRIYSCQCDSXXLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3Cl)Cl
• Molecular Formula: C20H20Cl2N2O3
• Molecular Weight: 407.3 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide, also known as ML204, is a chemical compound that has been widely studied in the field of neuroscience for its potential therapeutic applications. In

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide acts as a selective blocker of the Kv7.4 channel, which is primarily expressed in the nervous system. By blocking this channel, this compound reduces the excitability of neurons and can potentially reduce the symptoms of various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the frequency and duration of seizures in animal models of epilepsy. It has also been shown to reduce neuropathic pain in animal models. Additionally, this compound has been shown to improve cognitive function in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide in lab experiments is its selectivity for the Kv7.4 channel, which allows for more precise targeting of neuronal activity. However, one limitation is that this compound may have off-target effects on other potassium channels, which could affect the interpretation of results.

Future Directions

There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide. One potential direction is to investigate its potential therapeutic applications in other neurological disorders such as Alzheimer's disease or Parkinson's disease. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

The synthesis method of N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide involves the reaction of 2-chlorobenzoyl chloride with N-(3-chloro-4-methoxyphenyl)piperidine-4-carboxamide in the presence of a base such as triethylamine. The reaction results in the formation of this compound as a white solid, which can be purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in the field of neuroscience. It is a selective blocker of the voltage-gated potassium channel Kv7.4, which is involved in the regulation of neuronal excitability. This compound has been shown to have potential therapeutic applications in the treatment of various neurological disorders such as epilepsy, neuropathic pain, and schizophrenia.